Cas no 2228153-65-7 (2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol)

2-(2-Amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol is a fluorinated phenolic compound featuring a unique difluoromethyl-substituted amine side chain. Its structural design combines aromatic fluorination with a sterically hindered amine, enhancing stability and reactivity in synthetic applications. The presence of multiple fluorine atoms contributes to increased lipophilicity and potential metabolic resistance, making it valuable in pharmaceutical and agrochemical intermediates. The tertiary amine functionality allows for further derivatization, while the phenolic group offers versatility in coupling reactions. This compound is particularly suited for applications requiring precise electronic and steric modulation, such as catalyst design or bioactive molecule development. Its well-defined stereochemistry ensures consistent performance in chiral synthesis.
2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol structure
2228153-65-7 structure
Product Name:2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol
CAS No:2228153-65-7
MF:C10H11F4NO
MW:237.194056749344
CID:6524555
PubChem ID:165659800
Update Time:2025-10-29

2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol Chemical and Physical Properties

Names and Identifiers

    • 2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol
    • 2228153-65-7
    • EN300-1961965
    • Inchi: 1S/C10H11F4NO/c1-10(15,9(13)14)4-5-2-6(11)3-7(12)8(5)16/h2-3,9,16H,4,15H2,1H3
    • InChI Key: DEXPZMBNKYLOEI-UHFFFAOYSA-N
    • SMILES: FC(C(C)(CC1C=C(C=C(C=1O)F)F)N)F

Computed Properties

  • Exact Mass: 237.07767662g/mol
  • Monoisotopic Mass: 237.07767662g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 46.2Ų

2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol Pricemore >>

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Additional information on 2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol

2-(2-Amino-3,3-Difluoro-2-Methylpropyl)-4,6-Difluorophenol: A Comprehensive Overview

The compound with CAS No 2228153-65-7, commonly referred to as 2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol, is a highly specialized organic compound with unique chemical properties. This compound has garnered significant attention in the fields of pharmaceutical chemistry and material science due to its potential applications in drug development and advanced materials. The structure of this compound is characterized by a phenol ring substituted with two fluorine atoms at the 4 and 6 positions, along with a complex side chain containing an amino group and two additional fluorine atoms. This combination of functional groups makes it a versatile molecule with promising biological activity.

Recent studies have highlighted the biological activity of 2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol, particularly in the context of its potential as a therapeutic agent. Researchers have explored its ability to inhibit specific enzymes and modulate cellular pathways, which could lead to innovative treatments for various diseases. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory effects on a key enzyme involved in neurodegenerative disorders. This finding underscores its potential as a lead compound for drug discovery.

In addition to its pharmacological applications, 2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol has also been investigated for its role in material science. Its unique electronic properties make it a candidate for use in advanced polymers and electronic materials. Scientists have explored its ability to enhance the conductivity and stability of polymer-based materials, which could have implications for the development of next-generation electronics.

The synthesis of CAS No 2228153-65-7 involves a multi-step process that requires precise control over reaction conditions. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These methods often involve the use of fluorinating agents and selective protection/deprotection strategies to achieve the desired molecular structure. The development of these synthetic protocols has been instrumental in making this compound more accessible for further research and commercial applications.

From an environmental perspective, the ecological impact of 2-(2-amino-3,3-difluoro-2-methylpropyl)-4,6-difluorophenol has been a topic of interest. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, which is an important consideration for its safe handling and disposal. Regulatory agencies have established guidelines to ensure that its production and use align with environmental sustainability principles.

Looking ahead, the future of CAS No 2228153-65-7 lies in its continued exploration across diverse fields. Its unique chemical properties position it as a valuable tool for addressing challenges in medicine, materials science, and beyond. As research progresses, it is likely that new applications will emerge, further solidifying its importance in the scientific community.

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